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Compound of Interest

Compound Name: 6-(Chloromethyl)nicotinonitrile

Cat. No.: B1590987 Get Quote

An In-Depth Technical Guide to the Safe Handling of 6-(Chloromethyl)nicotinonitrile

Section 1: Introduction and Hazard Analysis
6-(Chloromethyl)nicotinonitrile (CAS: 83640-36-2, Formula: C₇H₅ClN₂) is a bifunctional

organic compound featuring a pyridine ring substituted with both a nitrile group and a reactive

chloromethyl group.[1] This structure makes it a valuable intermediate in pharmaceutical and

agrochemical synthesis. However, the very features that make it synthetically useful also

render it hazardous, requiring stringent safety and handling protocols.

The primary concern stems from the chloromethyl group, which classifies the compound as a

potential alkylating agent. Alkylating agents are electrophilic molecules that can react with

nucleophilic functional groups present in biological macromolecules, including DNA. This

reactivity is the mechanistic basis for the compound's significant toxicological risks. Therefore,

all handling procedures must be designed with the assumption that 6-
(Chloromethyl)nicotinonitrile is toxic, irritant, and potentially mutagenic. This guide provides

a comprehensive framework for its safe management in a research and development setting.

GHS Hazard Identification
While a specific, universally adopted GHS classification for 6-(Chloromethyl)nicotinonitrile is

not readily available, its hazards can be inferred from structurally related compounds and its

functional groups. The following table summarizes the anticipated hazards based on data for

analogous chemicals like 6-chloronicotinonitrile.[2][3][4]
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Hazard Class Hazard Statement GHS Pictogram

Acute Toxicity, Oral H302: Harmful if swallowed alt text

Acute Toxicity, Dermal
H312: Harmful in contact with

skin
alt text

Skin Corrosion/Irritation H315: Causes skin irritation alt text

Serious Eye Damage/Irritation
H319: Causes serious eye

irritation
alt text

Specific Target Organ Toxicity

(Single Exposure)

H335: May cause respiratory

irritation
alt text

Potential

Sensitization/Mutagenicity

Not formally classified, but

suspected due to the alkylating

nature of the chloromethyl

group.

alt text

Section 2: The Hierarchy of Controls: A Framework
for Minimizing Exposure
Effective risk management for particularly hazardous substances like 6-
(Chloromethyl)nicotinonitrile relies on a multi-layered safety approach known as the

"Hierarchy of Controls." This framework prioritizes the most effective control measures to

eliminate or minimize worker exposure.
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Hierarchy of Controls for 6-(Chloromethyl)nicotinonitrile

Elimination
(Most Effective)

Substitution
(Use a less hazardous alternative)

Engineering Controls
(Isolate people from the hazard)

Administrative Controls
(Change the way people work)

Personal Protective Equipment (PPE)
(Least Effective)
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Minor Spill Response Major Spill Response

Spill Occurs

Assess Spill Size & Risk
(Minor vs. Major)

Alert personnel in immediate area

Minor

EVACUATE the area immediately

Major

Don appropriate PPE
(Gloves, Goggles, Lab Coat)

Cover with inert absorbent
(e.g., vermiculite, sand)

Carefully sweep/scoop into a
sealed hazardous waste container

Decontaminate spill area
(See Section 5)

Report to Lab Supervisor

Isolate the area.
Close doors, restrict access.

Alert institutional EHS and
Emergency Services (911)

Await professional response.
Do NOT attempt cleanup.
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Exposure Occurs Route of
Exposure?

SKIN CONTACT
- Remove contaminated clothing

- Flush with water for 15+ minSkin

EYE CONTACT
- Flush with eyewash for 15+ min
- Remove contact lenses if easy

Eyes

INHALATION
- Move to fresh air

- Provide artificial respiration if needed

Inhalation

INGESTION
- Rinse mouth with water

- DO NOT induce vomiting

Ingestion

Seek Immediate
Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [safety and handling precautions for 6-
(Chloromethyl)nicotinonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1590987#safety-and-handling-precautions-for-6-
chloromethyl-nicotinonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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